Iron;nickel

• CAS No.: 12022-66-1
• Molecular Formula: FeNi3
• Molecular Weight: 231.93 g/mol
• IUPAC Name: iron;nickel
• InChI: InChI=1S/Fe.3Ni
• InChI Key: YJIOZLSSTYZTNB-UHFFFAOYSA-N
• Canonical SMILES: [Fe].[Ni].[Ni].[Ni]

Description

Iron and nickel are transition metals that form a variety of compounds and alloys, collectively known as iron-nickel compounds. These compounds are significant in both natural and industrial contexts. Naturally, iron-nickel alloys are found in meteorites and the Earth’s core, while industrially, they are used in various applications due to their unique properties, such as high strength, corrosion resistance, and magnetic properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: Iron-nickel compounds can be synthesized through several methods. One common method involves the co-precipitation of iron and nickel salts, followed by reduction with hydrogen gas. For example, nickel and iron hydroxides can be co-precipitated from their respective nitrate solutions and then reduced to form the alloy .

Industrial Production Methods: Industrially, iron-nickel alloys are produced through processes such as smelting and electroplating. In smelting, iron and nickel ores are heated together in a furnace to produce the alloy. Electroplating involves the deposition of nickel onto an iron substrate using an electrolytic solution containing nickel ions .

Chemical Reactions Analysis

Types of Reactions: Iron-nickel compounds undergo various chemical reactions, including oxidation, reduction, and substitution reactions. For instance, iron-nickel alloys can be oxidized to form iron and nickel oxides. Reduction reactions, such as the hydrogen reduction of nickel oxide, are also common .

Common Reagents and Conditions: Common reagents used in the reactions of iron-nickel compounds include hydrogen gas for reduction and oxygen or air for oxidation. The conditions for these reactions typically involve high temperatures and controlled atmospheres to prevent unwanted side reactions .

Major Products: The major products formed from the reactions of iron-nickel compounds include iron and nickel oxides, hydroxides, and other mixed metal oxides. These products are often used as catalysts in various industrial processes .

Scientific Research Applications

Iron-nickel compounds have a wide range of scientific research applications. In chemistry, they are used as catalysts for reactions such as the reforming of hydrocarbons . In biology and medicine, iron-nickel nanoparticles are explored for their potential in drug delivery and magnetic resonance imaging (MRI) due to their magnetic properties . Industrially, iron-nickel alloys are used in the production of stainless steel, batteries, and high-temperature superconductors .

Mechanism of Action

The mechanism of action of iron-nickel compounds varies depending on their application. For instance, in catalysis, the surface of iron-nickel alloys provides active sites for chemical reactions, facilitating the conversion of reactants to products . In biological applications, the magnetic properties of iron-nickel nanoparticles allow them to be directed to specific sites within the body using external magnetic fields .

Comparison with Similar Compounds

Iron-nickel compounds are often compared with other transition metal alloys, such as iron-cobalt and iron-chromium alloys. While all these alloys share similar magnetic properties, iron-nickel alloys are unique in their combination of high strength, corrosion resistance, and thermal stability . Similar compounds include iron-cobalt and iron-chromium alloys, which are also used in various industrial applications .